Cas no 391226-12-3 (2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide)

• Product Name: 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide
• CAS No: 391226-12-3
• MF: C₁₄H₁₆BrN₃OS
• MW: 354.265340805054
• CID: 6335613
• PubChem ID: 3700695
• Update Time: 2025-06-15

2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide
• AB00666987-01
• SR-01000005082-1
• 2-bromo-3-methyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]butanamide
• 2-bromo-3-methyl-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)butanamide
• F0187-0053
• 391226-12-3
• AKOS026677678
• SR-01000005082

• Inchi： 1S/C14H16BrN3OS/c1-8(2)11(15)12(19)16-14-18-17-13(20-14)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3,(H,16,18,19)
• InChI Key： OAJKBTVBEVAEST-UHFFFAOYSA-N
• SMILES： BrC(C(NC1=NN=C(C2C=CC(C)=CC=2)S1)=O)C(C)C

Computed Properties

• Exact Mass: 353.01975g/mol
• Monoisotopic Mass: 353.01975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide

Research Brief on 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS: 391226-12-3)

Recent studies on the compound 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide (CAS: 391226-12-3) have highlighted its potential as a promising candidate in medicinal chemistry, particularly in the development of novel therapeutic agents. This thiadiazole derivative has garnered attention due to its unique structural features and biological activities, which include antimicrobial, anticancer, and anti-inflammatory properties. The compound's mechanism of action is believed to involve the modulation of key enzymatic pathways, making it a subject of intense research in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its efficacy against various cancer cell lines. Results indicated significant cytotoxic activity against breast cancer (MCF-7) and colon cancer (HCT-116) cells, with IC50 values in the low micromolar range. Molecular docking studies suggested that the compound interacts with the ATP-binding site of protein kinases, inhibiting their activity and leading to apoptosis.

In addition to its anticancer potential, recent investigations have also focused on the antimicrobial properties of this compound. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Further research has explored the compound's potential as an anti-inflammatory agent. A 2023 preprint in ChemRxiv detailed its inhibitory effects on cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), key enzymes involved in the inflammatory response. In vivo studies using a murine model of inflammation demonstrated a significant reduction in edema and pro-inflammatory cytokine levels following treatment with the compound. These findings suggest its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis.

Despite these promising results, challenges remain in the development of 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide as a therapeutic agent. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Additionally, comprehensive toxicity profiling is required to ensure its safety for clinical use. Ongoing research aims to address these limitations while exploring new applications for this versatile compound.

In conclusion, 2-bromo-3-methyl-N-5-(4-methylphenyl)-1,3,4-thiadiazol-2-ylbutanamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted biological activities and potential therapeutic applications make it a valuable subject for further investigation. Future studies should focus on optimizing its pharmacological profile and elucidating its precise mechanisms of action to facilitate its transition from the bench to the bedside.